Cas no 178631-01-1 (Bis(trifluoromethylsulfonyl)azanide;1-(2-methoxyethyl)-3-methylimidazol-3-ium)

• Product Name: Bis(trifluoromethylsulfonyl)azanide;1-(2-methoxyethyl)-3-methylimidazol-3-ium
• CAS No: 178631-01-1
• MF: C₉H₁₃F₆N₃O₅S₂
• MW: 421.337040662766
• MDL: MFCD26408088
• CID: 1367097
• PubChem ID: 12040511
• Update Time: 2025-04-20

Bis(trifluoromethylsulfonyl)azanide;1-(2-methoxyethyl)-3-methylimidazol-3-ium Chemical and Physical Properties

Names and Identifiers

• CHEMBL593851
• 1-Methoxyethyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide
• 1-methyl-3-methoxyethylimidazolium bistriflicimide
• NSC747123
• [(C1OC2)C1im][NTf2]
• N-methoxyethyl-N-methylimidazolium bis(trifluoromethanesulfonyl)amide
• [Moemim][Tf2N]
• 1-methyl-3-(2-methoxyethyl)imidazolium bistriflicimide
• 1-(1-methoxyethyl)-3-methylimidazolium bis(trifluoromethylsulfonyl)amide
• bis(trifluoromethylsulfonyl)azanide,1-(2-methoxyethyl)-3-methylimidazol-3-ium
• 1-(2-methoxyethyl)-3-methylimidazol-3-ium
• bis(trifluoromethylsulfonyl)azanide
• NSC-747123
• bis(trifluoromethylsulfonyl)azanide;1-(2-methoxyethyl)-3-methylimidazol-3-ium
• 1-(2-Methoxyethyl)-3-methylimidazolium bis(trifluoromethylsulfonyl)imide, 99%
• QTWXKUATXFJTAM-UHFFFAOYSA-N
• MFCD26408088
• 1-(2-methoxyethyl)-3-methylimidazolium bis(trifluoromethanesulfonyl)amide
• 178631-01-1
• 1-(2-Methoxyethyl)-3-methylimidazolium bis(trifluoromethylsulfonyl)imide
• 1-(2-Methoxyethyl)-3-methylimidazolium bis(trifluoromethylsulfonyl)imide; 98%
• DTXSID60476363
• Bis(trifluoromethylsulfonyl)azanide;1-(2-methoxyethyl)-3-methylimidazol-3-ium

• MDL： MFCD26408088
• Inchi： 1S/C7H13N2O.C2F6NO4S2/c1-8-3-4-9(7-8)5-6-10-2;3-1(4,5)14(10,11)9-15(12,13)2(6,7)8/h3-4,7H,5-6H2,1-2H3;/q+1;-1
• InChI Key： QTWXKUATXFJTAM-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)([N-]S(C(F)(F)F)(=O)=O)(=O)=O.O(C)CCN1C=C[N+](C)=C1

Computed Properties

• Exact Mass: 421.02000
• Monoisotopic Mass: 421.02008184g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 471
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 103.08000
• LogP: 3.17990